9-Hydroxy-4H-1,3-thiazolo[5,4-c]isoquinolin-5-one

• Molecular Formula: C10H6N2O2S
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 9-hydroxy-4H-[1,3]thiazolo[5,4-c]isoquinolin-5-one
• InChI: InChI=1S/C10H6N2O2S/c13-6-3-1-2-5-7(6)8-10(12-9(5)14)15-4-11-8/h1-4,13H,(H,12,14)
• InChI Key: QTQCBSOCSYVIMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)C3=C(NC2=O)SC=N3

Description

9-Hydroxy-4H-1,3-thiazolo[5,4-c]isoquinolin-5-one is a useful research compound. Its molecular formula is C10H6N2O2S and its molecular weight is 218.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 9-methoxy-4H-1,3-thiazolo[5,4-c]isoquinolin-5-one (0.048 g, 0.21 mmol) and CH2Cl2 (2 ml) was added boron tribromide (1.05 ml of 1M sol. in CH2Cl2, 1.05 mmol), and the resulting mixture was stirred at room temperature overnight. The reaction mixture was evaporated, methanol (2 ml) was added, the resulting mixture stirred for 1 hour and then evaporated. The resulting solid was purified by flash chromatography on SiO2 gel to yield the title compound (0.042 g, a 90% yield) as a solid. m.p.>250° C.; 1H NMR (400 MHz, DMSO) δ 7.28 (d, 1H, Ar), 7.47 (t, 1H, Ar), 7.75 (d, 1H, Ar), 9.06 (s, 1H, 2-CH), 10.36 (s, 1H, OH), 12.41 (s, 1H, NH).